
Myosmine-d4: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Myosmine-d4

Cat. No.: B014639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of Myosmine-d4. This deuterated analog of myosmine serves as a

critical internal standard for quantitative analysis in various research, particularly in toxicology

and metabolomics.

Chemical Properties and Structure
Myosmine-d4, the deuterated form of the tobacco alkaloid myosmine, is distinguished by the

substitution of four hydrogen atoms with deuterium on the pyridine ring. This isotopic labeling

provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-

based analytical methods.

Table 1: Chemical and Physical Properties of Myosmine-d4
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Property Value Source

Chemical Formula C₉H₆D₄N₂ [1]

Molecular Weight 150.21 g/mol [1]

CAS Number 66148-17-2 [2]

IUPAC Name
3-(3,4-dihydro-2H-pyrrol-5-

yl)pyridine-2,4,5,6-d4
N/A

Synonyms

Myosmine-d4 (pyridine-d4), 3-

(3,4-Dihydro-2H-pyrrol-5-

yl)pyridine-d4

[2]

Appearance Solid [2]

Color Brown to reddish brown [2]

SMILES
[2H]C1=C(C2=NCCC2)C([2H])

=C([2H])C([2H])=N1
[2]

InChI

InChI=1S/C9H10N2/c1-3-8(7-

10-5-1)9-4-2-6-11-

9/h1,3,5,7H,2,4,6H2/i1D,3D,5

D,7D

N/A

Table 2: Computed Physicochemical Properties of Myosmine (Non-deuterated)

Property Value Source

Melting Point 40.5 - 42 °C [3]

Boiling Point 244.7 ± 22.0 °C at 760 mmHg N/A

Flash Point 101.8 ± 22.3 °C N/A

Density 1.1 ± 0.1 g/cm³ N/A

logP -0.63 N/A

pKa 5.26 N/A
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Note: Experimental physical properties for Myosmine-d4 are not readily available. The data for

non-deuterated myosmine is provided as an approximation.

The chemical structure of Myosmine-d4 consists of a pyridine ring deuterated at positions 2, 4,

5, and 6, which is attached to a 3,4-dihydro-2H-pyrrole ring at the 3-position.

Experimental Protocols
Synthesis of Myosmine
A general synthesis for non-deuterated myosmine has been described, which can be adapted

for the synthesis of Myosmine-d4 by utilizing a deuterated pyridine precursor. A convenient

two-step synthesis of myosmine has been reported.[4] The synthesis of deuterated tobacco

alkaloids, including nicotine, nornicotine, and cotinine, has also been documented and may

offer insights into the synthesis of Myosmine-d4.

Purification of Alkaloids
The purification of alkaloids like myosmine, and by extension Myosmine-d4, can be achieved

through various chromatographic techniques.[5][6][7] Common methods include:

Extraction: Initial extraction from a reaction mixture is typically performed using an organic

solvent.[7][8]

Column Chromatography: Silica gel is a frequently used stationary phase for the separation

of alkaloids.[6] The choice of solvent system is critical for effective separation.

Preparative High-Performance Liquid Chromatography (HPLC): This technique can be

employed for final purification to achieve high purity.

Characterization
The structural confirmation and purity assessment of Myosmine-d4 are crucial. The primary

analytical techniques used for characterization are Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Will show the absence of signals corresponding to the protons at positions 2, 4,

5, and 6 of the pyridine ring. The remaining proton signals of the dihydropyrrole ring can

be assigned.

¹³C NMR: The carbon signals of the deuterated pyridine ring will show characteristic

splitting patterns due to coupling with deuterium.[3]

Mass Spectrometry (MS):

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for the

analysis of myosmine and its deuterated analog.[9][10][11][12] The mass spectrum of

Myosmine-d4 will show a molecular ion peak (M+) at m/z 150, which is 4 mass units

higher than that of non-deuterated myosmine (m/z 146).[9][10] Significant fragment ions

for Myosmine-d4 are observed at m/z 122 and 150.[9][10]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique

provides high sensitivity and selectivity for the quantification of Myosmine-d4.[2][13][14]

Application as an Internal Standard
The primary and most significant application of Myosmine-d4 is as an internal standard in

quantitative analytical methods, particularly for the determination of myosmine in various

biological and environmental samples.[2] The use of a stable isotope-labeled internal standard

like Myosmine-d4 is considered the gold standard in quantitative mass spectrometry as it

effectively corrects for variations in sample preparation, instrument response, and matrix

effects.[15][16]

Experimental Workflow for Quantitative Analysis using
Myosmine-d4
The following diagram illustrates a typical workflow for the quantification of myosmine in a

sample using Myosmine-d4 as an internal standard.
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Caption: Workflow for quantitative analysis using Myosmine-d4 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b014639?utm_src=pdf-body-img
https://www.benchchem.com/product/b014639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Biological Context
Myosmine itself is a minor tobacco alkaloid that has been found in various nuts and food

products.[2] It exhibits low affinity for α4β2 nicotinic acetylcholine receptors (nAChR).[2]

Myosmine is known to be genotoxic in human cells and can be activated through nitrosation

and peroxidation to form reactive intermediates with carcinogenic potential.[17] The metabolism

of myosmine has been studied in rats, with major metabolites identified as 3-pyridylacetic acid

and 4-oxo-4-(3-pyridyl)butyric acid.[18]

Myosmine-d4 is primarily used as a tool for the accurate quantification of myosmine exposure

and metabolism, rather than for direct studies of its biological activity. The following diagram

illustrates the metabolic fate of myosmine.
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Caption: Simplified metabolic pathways of Myosmine.

In conclusion, Myosmine-d4 is an indispensable tool for researchers in the fields of analytical

chemistry, toxicology, and drug metabolism. Its well-defined chemical properties and its role as

a stable isotope-labeled internal standard enable accurate and reliable quantification of

myosmine, contributing to a better understanding of its exposure and biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014639#myosmine-d4-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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